Cas no 2138192-90-0 (Oxetane, 2-(2'-bromo[1,1'-biphenyl]-4-yl)-)

• Product Name: Oxetane, 2-(2'-bromo[1,1'-biphenyl]-4-yl)-
• CAS No: 2138192-90-0
• MF: C₁₅H₁₃BrO
• MW: 289.167123556137
• CID: 5300177
• Update Time: 2025-06-08

Oxetane, 2-(2'-bromo[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Oxetane, 2-(2'-bromo[1,1'-biphenyl]-4-yl)-

• Inchi： 1S/C15H13BrO/c16-14-4-2-1-3-13(14)11-5-7-12(8-6-11)15-9-10-17-15/h1-8,15H,9-10H2
• InChI Key： MQFPODIFGDSSGO-UHFFFAOYSA-N
• SMILES： O1CCC1C1=CC=C(C2=CC=CC=C2Br)C=C1

Additional information on Oxetane, 2-(2'-bromo[1,1'-biphenyl]-4-yl)-

Comprehensive Overview of Oxetane, 2-(2'-bromo[1,1'-biphenyl]-4-yl)- (CAS No. 2138192-90-0)

The compound Oxetane, 2-(2'-bromo[1,1'-biphenyl]-4-yl)- (CAS No. 2138192-90-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while also addressing common queries and trending topics in the scientific community.

One of the most intriguing aspects of Oxetane, 2-(2'-bromo[1,1'-biphenyl]-4-yl)- is its molecular architecture. The presence of an oxetane ring—a four-membered cyclic ether—imparts remarkable stability and reactivity, making it a valuable building block in organic synthesis. The biphenyl moiety further enhances its versatility, allowing for diverse functionalization. Researchers are particularly interested in how this compound can be leveraged in pharmaceutical intermediates and material science, where its bromine substituent offers a handle for further chemical modifications.

In the context of green chemistry and sustainable synthesis, Oxetane, 2-(2'-bromo[1,1'-biphenyl]-4-yl)- has emerged as a candidate for eco-friendly catalytic processes. Recent studies highlight its potential in photocatalysis and cross-coupling reactions, which are pivotal in reducing waste and energy consumption. This aligns with the growing demand for environmentally benign chemical solutions, a topic frequently searched in academic and industrial circles.

The compound’s CAS No. 2138192-90-0 is often queried in databases for its physical and chemical properties, such as melting point, solubility, and spectral data. These parameters are critical for researchers aiming to incorporate this molecule into drug discovery or advanced materials. For instance, its UV-Vis absorption profile makes it suitable for optoelectronic applications, a hot topic in the era of flexible electronics and OLED technology.

Another area of interest is the synthetic accessibility of Oxetane, 2-(2'-bromo[1,1'-biphenyl]-4-yl)-. Modern flow chemistry techniques and microwave-assisted synthesis have been explored to optimize its production, addressing the need for scalable and cost-effective methods. These advancements are particularly relevant to industries focused on high-throughput screening and custom synthesis.

In summary, Oxetane, 2-(2'-bromo[1,1'-biphenyl]-4-yl)- (CAS No. 2138192-90-0) represents a fascinating intersection of structural innovation and practical utility. Its applications span from medicinal chemistry to cutting-edge materials, making it a compound of enduring relevance. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.